2-benzyl-6-chloro-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 2-benzyl-6-chloro-5-methyl-3-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C20H16ClN3O/c1-13-18(21)20(25)24-19(22-13)17(15-10-6-3-7-11-15)16(23-24)12-14-8-4-2-5-9-14/h2-11,23H,12H2,1H3
• InChI Key: UEWCDKFMACPYMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C(=N1)C(=C(N2)CC3=CC=CC=C3)C4=CC=CC=C4)Cl
• Molecular Formula: C20H16ClN3O
• Molecular Weight: 349.8 g/mol

Description

2-benzyl-6-chloro-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. It belongs to the class of pyrazolopyrimidines, which have shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

2-benzyl-6-chloro-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, it has been found to possess anti-inflammatory and anti-oxidant properties, which could make it useful in the treatment of inflammatory diseases such as arthritis and asthma. Furthermore, it has been shown to have neuroprotective effects, which could make it useful in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 2-benzyl-6-chloro-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one is not fully understood, but several studies have suggested that it acts by inhibiting the activity of various enzymes and signaling pathways that are involved in cancer cell growth and survival. For example, it has been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is known to play a critical role in cancer cell survival. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells by activating caspase enzymes. It has also been shown to inhibit the migration and invasion of cancer cells by suppressing the activity of matrix metalloproteinases (MMPs), which are enzymes that are involved in the breakdown of extracellular matrix proteins. Furthermore, it has been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, which could help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-benzyl-6-chloro-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one is its potent anti-cancer activity, which has been demonstrated in several studies. In addition, it has been found to possess anti-inflammatory, anti-oxidant, and neuroprotective properties, which could make it useful in the treatment of other diseases. However, one of the limitations of this compound is its poor solubility in water, which could make it difficult to administer in vivo. Furthermore, its mechanism of action is not fully understood, which could limit its potential applications in the clinic.

Future Directions

There are several future directions that could be pursued to further investigate the potential applications of 2-benzyl-6-chloro-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one. One direction could be to investigate its potential as a combination therapy with other anti-cancer agents, as this could enhance its efficacy and reduce the risk of drug resistance. Another direction could be to investigate its potential as a treatment for other diseases, such as inflammatory and neurological disorders. Furthermore, future studies could focus on elucidating its mechanism of action and identifying its molecular targets, which could provide insights into its potential applications in the clinic.

Synthesis Methods

The synthesis of 2-benzyl-6-chloro-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one has been reported in several studies. One of the most common methods involves the reaction of 2-amino-4-chloro-5-methylpyrazole with benzyl isocyanate, followed by the reaction with phenyl isocyanate and chloroacetyl chloride. The resulting product is then subjected to a cyclization reaction to form the final compound. Other methods involve the use of different starting materials and reaction conditions, but the overall strategy remains the same.